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Compound of Interest

Compound Name:
3,4,5-Trifluorobenzenesulfonyl

chloride

Cat. No.: B1306079 Get Quote

For immediate reference, treat 3,4,5-Trifluorobenzenesulfonyl chloride as a flammable,

corrosive, and water-reactive substance. Disposal requires careful handling and adherence to

hazardous waste regulations. Never dispose of it directly down the drain. This guide provides

essential safety and logistical information for the proper disposal of 3,4,5-
Trifluorobenzenesulfonyl chloride, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety & Hazard Profile
3,4,5-Trifluorobenzenesulfonyl chloride is a flammable liquid that is corrosive and reacts

with water to liberate toxic gas.[1] It is essential to handle this compound in a controlled

laboratory environment with appropriate engineering controls, such as a chemical fume hood.

Primary Hazards:

Flammability: The substance is a Category 3 flammable liquid, with a flash point of 23 °C

(73.4 °F).[1] Keep away from heat, sparks, open flames, and hot surfaces.[1]

Corrosivity: It is expected to cause severe skin burns and eye damage.
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Reactivity: It reacts with water, which can liberate toxic gases.[1] It is also incompatible with

strong oxidizing agents.[1]

Toxicity: Ingestion, inhalation, and skin contact are all potential routes of exposure that

should be avoided.[1]

Quantitative Hazard Data
Hazard
Classification

GHS Category Key Information Source

Flammable liquids Category 3
Flash Point: 23 °C /

73.4 °F
[1]

Skin

Corrosion/Irritation
Not specified

Causes severe skin

burns and eye

damage (presumed)

Serious Eye

Damage/Eye Irritation
Not specified

Causes serious eye

damage (presumed)

Reactivity Not specified
Contact with water

liberates toxic gas
[1]

Step-by-Step Disposal Protocol
Disposal of 3,4,5-Trifluorobenzenesulfonyl chloride must be managed through an approved

waste disposal plant.[1] For small residual amounts, such as those from cleaning glassware, a

neutralization procedure can be followed. Bulk quantities must be disposed of as hazardous

waste without attempting neutralization.

Required Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile, neoprene)

Protective clothing (lab coat)

Chemical safety goggles and a face shield

Use in a well-ventilated area, preferably a chemical fume hood.
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Neutralization of Small, Residual Quantities:

This procedure should only be performed by trained personnel in a chemical fume hood.

Preparation:

Prepare a quench solution of a weak base, such as a saturated solution of sodium

bicarbonate or a 10% sodium hydroxide solution.

Have an ice bath ready to cool the reaction vessel.

Quenching:

Slowly and carefully add the residual 3,4,5-Trifluorobenzenesulfonyl chloride to the

vigorously stirred basic solution in an appropriately sized flask. The addition should be

done dropwise using a pipette or dropping funnel.

CAUTION: The reaction is exothermic and will produce gas. The rate of addition must be

controlled to prevent excessive foaming and a rapid increase in temperature. Keep the

reaction vessel in the ice bath to manage the temperature.

pH Verification:

Once the addition is complete and the reaction has subsided, remove the flask from the

ice bath and allow it to reach room temperature.

Test the pH of the aqueous solution to ensure it is neutral or slightly basic (pH 7-9). If it

remains acidic, add more base cautiously.

Final Disposal:

The neutralized aqueous solution should be transferred to a designated "Aqueous

Hazardous Waste" container for collection by your institution's Environmental Health and

Safety (EHS) department.

Disposal of Bulk Quantities:

Container and Labeling:
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Ensure the original container is tightly sealed. If transferring, use a compatible, properly

sealed, and clearly labeled hazardous waste container.

The label must include the full chemical name: "3,4,5-Trifluorobenzenesulfonyl
chloride," and associated hazard pictograms (Flammable, Corrosive).

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool area, away

from heat and sources of ignition.[1] It should be stored in a flammables cabinet and

segregated from incompatible materials, especially water and strong oxidizing agents.[1]

Professional Disposal:

Contact your institution's EHS department to arrange for pickup and disposal by a licensed

professional waste disposal service. Provide them with the Safety Data Sheet (SDS) for

the compound.

Spill Management
In the event of a spill:

Evacuate: Clear all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, and if the spill is in a fume hood, keep it

operational.

Control Ignition Sources: Remove all sources of ignition from the area.[1]

Containment: For small spills, use a non-combustible, inert absorbent material such as sand,

silica gel, or universal binder to soak up the material.[1] Do not use water.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for hazardous waste disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., acetone),

collecting all cleaning materials as hazardous waste.
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Reporting: Report the spill to your laboratory supervisor and institutional EHS office.

Figure 1. Disposal Workflow for 3,4,5-Trifluorobenzenesulfonyl Chloride
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Caption: Disposal Workflow for 3,4,5-Trifluorobenzenesulfonyl Chloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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